Cas no 110471-68-6 (Benzenedicarboxylicacid, trichloro- (9CI))
110471-68-6 structure
Product Name:Benzenedicarboxylicacid, trichloro- (9CI)
CAS No:110471-68-6
MF:C8H3Cl3O4
MW:269.466019868851
CID:207396
PubChem ID:184214
Update Time:2025-04-19
Benzenedicarboxylicacid, trichloro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenedicarboxylicacid, trichloro- (9CI)
- 3,4,5-trichlorophthalic acid
- 3,4,5-trichlorobenzene-1,2-dicarboxylic acid
- AC1L4EFQ
- AC1Q3LKO
- ACMC-20cjpu
- AG-K-86638
- AR-1E8909
- CTK0I1251
- SY232955
- QGXQXRTVKOXDDC-UHFFFAOYSA-N
- CS-12875
- 62268-15-9
- 3,4,5-tri-chlorophthalic acid
- 110471-68-6
- SCHEMBL3136996
- AC1713
- AKOS037630786
- MFCD31630384
- A915760
- 3,4,5-trichlorophthalicAcid
- DTXSID70149258
- trichlorophthalic acid
- Benzenedicarboxylic acid, trichloro-
-
- Inchi: 1S/C8H3Cl3O4/c9-3-1-2(7(12)13)4(8(14)15)6(11)5(3)10/h1H,(H,12,13)(H,14,15)
- InChI Key: QGXQXRTVKOXDDC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=CC(C(=O)O)=C1C(=O)O)Cl)Cl
Computed Properties
- Exact Mass: 267.90979
- Monoisotopic Mass: 267.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.792
- Boiling Point: 432.2°Cat760mmHg
- Flash Point: 215.2°C
- Refractive Index: 1.649
- PSA: 74.6
- LogP: 3.04320
Benzenedicarboxylicacid, trichloro- (9CI) Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
110471-68-6 (Benzenedicarboxylicacid, trichloro- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent